N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide

• IUPAC Name: (Z)-N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H15FN2O2/c23-18-9-5-4-8-17(18)22-25-19-14-16(11-12-20(19)27-22)24-21(26)13-10-15-6-2-1-3-7-15/h1-14H,(H,24,26)/b13-10-
• InChI Key: UPOWXPMQTPOJEN-RAXLEYEMSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4F
• Molecular Formula: C22H15FN2O2
• Molecular Weight: 358.4 g/mol

Description

N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide, also known as Fluo-3, is a fluorescent dye that is used in scientific research to study cellular calcium signaling. Calcium is a crucial signaling molecule in cells, and changes in its concentration can have significant effects on cellular processes such as muscle contraction, neurotransmitter release, and gene expression. Fluo-3 is used to measure changes in calcium concentration in real-time, allowing researchers to study the dynamics of calcium signaling in cells.

Mechanism of Action

N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide works by binding to calcium ions, causing a conformational change that results in an increase in fluorescence. When this compound is excited with a specific wavelength of light, it emits a green fluorescence that can be detected using a fluorescence microscope. As calcium concentration increases in the cell, the fluorescence of this compound increases, allowing researchers to monitor changes in calcium signaling in real-time.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on cells. It is a non-toxic dye that is well-tolerated by cells, making it an ideal tool for studying calcium signaling in live cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide is its high sensitivity and specificity for calcium ions. It has a low background fluorescence, making it easy to detect changes in calcium concentration in cells. This compound is also a relatively inexpensive dye, making it accessible to researchers on a tight budget. However, one limitation of this compound is that it requires a fluorescence microscope to detect changes in fluorescence, which can be a costly investment for some labs.

Future Directions

There are several future directions for research involving N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide. One area of interest is the development of new fluorescent dyes that can detect other signaling molecules in cells, such as potassium or sodium ions. Another area of interest is the development of new imaging techniques that can detect changes in calcium signaling in three dimensions, allowing researchers to study calcium signaling in more complex cellular environments. Finally, there is a need for further research into the role of calcium signaling in disease states, particularly in the development of new therapies for diseases such as cancer and neurodegenerative disorders.
Conclusion:
This compound is a valuable tool for studying calcium signaling in cells. Its high sensitivity and specificity make it an ideal dye for monitoring changes in calcium concentration in real-time. While there are some limitations to its use, such as the need for a fluorescence microscope, this compound remains an important tool for researchers studying cellular signaling pathways. As research in this field continues to evolve, this compound is likely to remain a key component of many experiments in the future.

Scientific Research Applications

N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide is widely used in scientific research to study calcium signaling in cells. It is commonly used in experiments involving live-cell imaging, where the dye is loaded into cells and changes in calcium concentration are monitored using a fluorescence microscope. This compound has been used to study calcium signaling in a variety of cell types, including neurons, muscle cells, and immune cells. It has also been used in studies of calcium signaling in disease states such as cancer and neurodegenerative disorders.